1-(Chloromethyl)-1-(methoxymethyl)cyclobutane

• Molecular Formula: C7H13ClO
• Molecular Weight: 148.63 g/mol
• IUPAC Name: 1-(chloromethyl)-1-(methoxymethyl)cyclobutane
• InChI: InChI=1S/C7H13ClO/c1-9-6-7(5-8)3-2-4-7/h2-6H2,1H3
• InChI Key: IMDRQRLACIZNEH-UHFFFAOYSA-N
• Canonical SMILES: COCC1(CCC1)CCl

Description

1-(Chloromethyl)-1-(methoxymethyl)cyclobutane (CAS: 1567105-09-2) is a halogenated cyclobutane derivative of significant interest in advanced organic synthesis and pharmaceutical research. Its molecular formula is C 8 H 15 ClO, and it has a molecular weight of 162.66 g/mol . The compound features a four-membered cyclobutane ring functionalized with both a chloromethyl (-CH 2 Cl) and a methoxymethyl (-CH 2 OCH 3 ) group on the same carbon atom, creating a versatile scaffold for further chemical transformation . The primary research value of this compound lies in its dual functionalization, which allows it to serve as a key synthetic intermediate. The chloromethyl group is a reactive handle for nucleophilic substitution reactions, enabling the introduction of various nitrogen, oxygen, and sulfur-based nucleophiles to create novel molecular architectures . Concurrently, the ether linkage of the methoxymethyl group can influence the compound's solubility in polar organic solvents and provide steric and electronic modulation . This combination of features makes it a valuable building block for constructing more complex molecules, particularly in medicinal chemistry where cyclobutane rings are explored for their potential to modulate the properties of drug candidates. In a research context, this compound is strictly for non-human research applications. It is intended for use as a synthetic intermediate in laboratory settings. It is not certified for diagnostic, therapeutic, or veterinary uses, and handling must comply with all applicable laboratory safety regulations .

Biological Activity

• Molecular Formula : C$_{7}$H$_{13}$ClO
• Molecular Weight : Approximately 176.69 g/mol

The presence of chloromethyl and methoxymethyl groups enhances the compound's reactivity, making it a candidate for further investigation in drug development and synthetic organic chemistry.

Biological Activity Overview

The biological activity of compounds containing chloromethyl and methoxymethyl functionalities suggests potential pharmacological properties. Chloromethyl groups are known to enhance reactivity towards nucleophiles, which is significant in the synthesis of bioactive molecules. Methoxy groups are frequently associated with improved solubility and bioavailability, critical factors in drug design.

Potential Biological Activities

• Antimicrobial : Compounds with similar structures have shown antimicrobial properties, indicating that 1-(Chloromethyl)-1-(methoxymethyl)cyclobutane may exhibit similar effects.
• Antitumor : Research on cyclobutane-containing alkaloids has revealed antitumor activities, suggesting that this compound could be explored for cancer treatment applications .
• Enzyme Interaction : The compound's reactivity may allow it to interact with various enzymes, potentially leading to the development of enzyme inhibitors or activators.

Case Studies and Research Findings

While specific studies on 1-(Chloromethyl)-1-(methoxymethyl)cyclobutane are scarce, related research provides valuable insights:

• Chloromethyl Compounds : A study analyzed chloromethyl catechols and their metabolic pathways, revealing that chloromethyl groups can significantly affect biological interactions and enzyme activities .
• Cyclobutane Alkaloids : Research on cyclobutane-containing alkaloids has demonstrated their potential as leads for drug discovery due to their diverse biological activities, including antibacterial and anticancer effects .
• Reactivity Studies : Investigations into the reactivity of chloromethyl compounds towards nucleophiles have highlighted their utility in synthesizing complex molecules with potential therapeutic applications.

The mechanism by which 1-(Chloromethyl)-1-(methoxymethyl)cyclobutane may exert its biological effects is likely linked to its structural features:

• Nucleophilic Attack : The chloromethyl group can facilitate nucleophilic substitution reactions, allowing for interactions with biological macromolecules.
• Solubility Enhancement : The methoxymethyl group may improve the compound's solubility in biological systems, enhancing its bioavailability and efficacy.

Comparative Analysis of Related Compounds

Compound Name	Biological Activity	Structural Features
1-Chloromethyl-2-methoxybenzene	Antimicrobial	Chloromethyl + Methoxy groups
Cyclobutylmethylcarbenium ions	Reactive intermediates	Cyclobutane structure
Cyclobutane-containing alkaloids	Antitumor, Antibacterial	Diverse substitutions

Comparison with Similar Compounds

Structural Analogs with Varied Substituents

(a) 1-(Bromomethyl)cyclobutane

• Structure : Cyclobutane with a bromomethyl substituent.
• Comparison : Bromine’s larger atomic radius and lower electronegativity compared to chlorine may alter nucleophilic substitution kinetics. Brominated derivatives (e.g., ) are typically more reactive in SN2 reactions due to better leaving-group ability. However, the methoxymethyl group in the target compound could stabilize transition states via electron donation, offsetting chlorine’s weaker leaving tendency .
• Applications : Bromocyclobutanes are used in cross-coupling reactions (e.g., Suzuki-Miyaura), whereas chlorinated analogs may prioritize cost-effectiveness in industrial processes.

(b) 1-(Methoxymethyl)cyclobutanamine Hydrochloride

• Structure : Cyclobutane with methoxymethyl and amine groups ().
• This structural difference impacts solubility (amine derivatives are water-soluble as salts) and reactivity (amines participate in condensation or alkylation reactions).

(c) 1-(3-Chlorophenyl)-3-methylcyclobutane-1-carboxylic Acid

• Structure : Cyclobutane with chlorophenyl and carboxylic acid substituents ().
• Comparison : The aromatic chlorophenyl group enhances rigidity and π-π stacking interactions, while the carboxylic acid enables salt formation or esterification. In contrast, the target compound’s aliphatic chloromethyl and methoxymethyl groups favor aliphatic reactivity (e.g., nucleophilic substitutions or eliminations).

Linear Alkyl Halides vs. Cyclobutane Derivatives

(a) 1-Chlorobutane

• Structure : Linear four-carbon chain with terminal chlorine ().
• Comparison :
  • Reactivity : 1-Chlorobutane undergoes SN2 reactions more readily due to less steric hindrance compared to the cyclobutane derivative. The cyclobutane ring’s strain may promote elimination (E2) over substitution .
  • Physical Properties : Cyclobutane derivatives generally have higher boiling points due to increased molecular rigidity and surface area.

(b) Crotyl Chloride (3-Chloro-1-butene)

• Structure : Allylic chloride with a double bond ().
• Comparison : The conjugated double bond in crotyl chloride facilitates resonance stabilization of carbocation intermediates in SN1 reactions, a feature absent in the saturated cyclobutane derivative.

Functionalized Cyclobutanes in Drug Development

Compounds like Methyl 1-(methylamino)cyclobutanecarboxylate Hydrochloride () highlight cyclobutanes’ role in medicinal chemistry. The ester and amine groups enable prodrug strategies, whereas the target compound’s chloromethyl group could serve as a linker in antibody-drug conjugates ().

Preparation Methods

Alkylation of Cyclobutane Derivatives

A common approach involves starting from cyclobutanone or cyclobutanemethanol derivatives, which are functionalized stepwise:

• Methoxymethylation : The introduction of the methoxymethyl group is often achieved by reaction with chloromethyl methyl ether or by alkylation with methoxymethyl halides under basic conditions. This step can be performed at mild temperatures (15–40 °C) in solvents like 1,4-dioxane or ethereal solvents, often in the presence of acid catalysts such as hydrochloric acid to facilitate the formation of the methoxymethyl substituent.

• Chloromethylation : The chloromethyl group can be introduced by chloromethylation reactions using reagents like formaldehyde and hydrochloric acid or by halogenation of a hydroxymethyl precursor using reagents such as thionyl chloride or phosphorus pentachloride. Alternatively, benzyl chloride derivatives can be used as alkyl halide sources in nucleophilic substitution reactions catalyzed by magnetic nanoparticle-supported catalysts in aqueous media, achieving high yields (74–91%) under mild conditions (90 °C, 1 hour).

Catalytic Halogenation and Substitution

Recent advances employ heterogeneous catalysts such as Fe3O4*SiO2/DABCO or β-cyclodextrin-polyurethane polymer-coated Fe3O4 magnetic nanoparticles to catalyze substitution reactions of benzyl halides with nucleophiles in water, offering environmentally benign and efficient routes to chloromethylated products with yields ranging from 74% to 91%.

Protection/Deprotection Techniques

Protection of sensitive groups during multi-step synthesis is crucial. Methoxymethyl (MOM) ethers serve as protecting groups for alcohols and can be introduced or removed under controlled acidic or basic conditions, allowing selective chloromethylation without side reactions.

Detailed Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Notes
Methoxymethylation	Chloromethyl methyl ether, HCl in 1,4-dioxane, 15–40 °C	70–85	Acid-catalyzed formation of methoxymethyl ether; mild temperature prevents side reactions
Chloromethylation	Thionyl chloride or PCl5 on hydroxymethyl precursor	65–80	Conversion of hydroxymethyl to chloromethyl group; requires careful control to avoid overchlorination
Nucleophilic substitution	Benzyl halide + nucleophile, Fe3O4*SiO2/DABCO catalyst, water, 90 °C, 1 h	74–91	Efficient catalytic system for substitution; environmentally friendly aqueous conditions
Protection/deprotection cycles	Acid/base treatment for MOM group	>90	Enables selective functionalization; standard organic synthesis techniques

Analytical and Spectroscopic Characterization

• Infrared Spectroscopy (IR) : Characteristic bands for methoxymethyl groups appear around 1130–1176 cm⁻¹ (C–O stretch), and chloromethyl groups show C–Cl stretching vibrations near 620–574 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) : ^1H-NMR signals for methoxymethyl protons appear as singlets near δ 3.3–3.8 ppm, while chloromethyl protons typically resonate around δ 4.2–4.5 ppm. Multiplets corresponding to cyclobutane ring protons are observed in the δ 1.5–2.5 ppm range.

• Mass Spectrometry (MS) : Molecular ion peaks consistent with the molecular weight of 1-(chloromethyl)-1-(methoxymethyl)cyclobutane confirm the molecular structure, with fragmentation patterns supporting substitution positions.

Research Findings and Comparative Analysis

• The use of magnetic nanoparticle catalysts in aqueous media significantly improves the efficiency and environmental profile of chloromethylation reactions compared to traditional organic solvent-based methods.

• Avoidance of phosgene and other toxic reagents is possible through alternative synthetic routes involving organotin compounds and carbamate intermediates, although these are more commonly applied in isocyanate synthesis rather than direct chloromethylation.

• Protection strategies using methoxymethyl ethers are well-established and allow for high regioselectivity in multi-step syntheses involving cyclobutane derivatives.

Summary Table of Preparation Routes

Methodology	Key Reagents/Conditions	Advantages	Limitations
Direct alkylation with MOM halides	Chloromethyl methyl ether, acid catalyst, 15–40 °C	Mild conditions, good selectivity	Requires careful control of acid strength
Halogenation of hydroxymethyl precursors	Thionyl chloride or PCl5, inert solvent	Straightforward conversion	Possible overchlorination
Catalytic substitution in water	Fe3O4*SiO2/DABCO or β-cyclodextrin-coated Fe3O4, 90 °C	High yield, green chemistry	Requires catalyst preparation
Protection/deprotection cycles	Acid/base treatment	Enables selective functionalization	Additional synthetic steps